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Compound of Interest

Compound Name: Krypton-85

Cat. No.: B077114

Introduction

Krypton-85 (Kr-85) is a radioactive isotope utilized as a highly sensitive tracer gas for leak
detection in hermetically sealed components.[1] This method is particularly advantageous for
testing high-reliability devices in industries such as aerospace, military, and medical, where
even minute leaks can lead to critical failures.[2][3] The technique offers several benefits over
traditional methods like helium leak testing, including faster test times, lower overall costs, and
the ability to detect extremely small leaks.[2][4]

The principle behind Krypton-85 leak detection involves pressurizing the component under
test with a mixture of air and a small concentration of Kr-85.[5] If a leak is present, the
radioactive gas will penetrate the component's cavity.[3] Subsequent detection of the gamma
radiation emitted from the trapped Kr-85 allows for the precise quantification of the leak rate.[4]

[6]

Key Advantages of Krypton-85 Leak Detection:

e High Sensitivity: Capable of detecting leak rates lower than 1x10~12 atm cc/sec.[2][5]
e Rapid Testing: The process is significantly faster than many other leak detection methods.[2]

o Cost-Effective: Offers a lower overall testing cost compared to some alternative techniques.

[2]
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» Minimal Absorption: Krypton-85 shows minimal absorption to glass and other materials,
which can be an issue with helium-based testing.[4]

» Ambient Condition Testing: The detection process is performed at ambient conditions,
avoiding the need for vacuum exposure of the test components.[4][6]

e Gross and Fine Leak Detection: The method is suitable for detecting both fine and gross
leaks.[2][3]

Property Value Reference
Half-Life 10.76 years [41[6]
Primary Emissions Beta Particles (~99.5%) [6]

Gamma Photons (~0.5%) [6]

Beta Particle Energy 0.69 MeV [2]

Gamma Photon Energy 0.51 MeV [2][6]

Typical Applications

The Krypton-85 leak testing method is widely employed for ensuring the hermeticity of various
components, including:

Military hybrids and components[2][3]

Commercial sensors[2][3]

Medical implants[2][3]

Silicon-based MEMS packaging|[2]

Aerospace components[5]

Experimental Protocols
Protocol 1: Fine Leak Detection using Krypton-85
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This protocol outlines the procedure for detecting fine leaks in hermetically sealed devices.

. Objective: To quantify fine leak rates in high-reliability electronic and medical components.

. Materials:

Krypton-85/air gas mixture

Pressurization chamber (Radiflo® or equivalent)
Vacuum pump

Scintillation crystal detector

Geiger-Mdiller counter (for monitoring)

Test components

. Methodology:

. Data Analysis: The leak rate (Q) is calculated using the Radiflo® equation:

Q=R/(S*K*P*T*1)[6]

Where:

Q = Reject leak rate (atm cc/sec Kr)

R = Detector reject level (cpm)

S = Specific activity of the Kr-85 gas (uCi/atm cc)
K = Counting efficiency of the detector (cpm/uCi)

P = Pressure factor ((Pe? - Pi?) / Pe2) where Pe is the external bomb pressure and Pi is the
internal pressure.

T = Bomb time (hours)

t = Conversion factor (3600 sec/hr)

Protocol 2: Gross Leak Detection using Krypton-85

This protocol is designed to identify components with larger, or "gross," leaks.
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1. Objective: To quickly identify components with significant hermeticity failures.
2. Materials: Same as for fine leak detection.

3. Methodology:

Experimental Workflow Diagram
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Caption: Krypton-85 Leak Detection Workflow.
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Safety Protocols for Handling Krypton-85

Krypton-85 is a radioactive material and must be handled with appropriate safety precautions
to minimize radiation exposure.

Regulatory Compliance:

All handling of Krypton-85 must be in accordance with local and national regulations governing
the use of radioactive materials.

Personal Protective Equipment (PPE):

The following PPE should be worn when handling Krypton-85 sources:
o Safety glasses with side shields

e Lab coat

» Disposable gloves

Shielding:

o Krypton-85 primarily emits beta particles, which can be shielded by a few millimeters of
plastic or glass.[7]

e The low-level gamma radiation may require lead shielding for larger sources to maintain
exposure As Low As Reasonably Achievable (ALARA).[7]

Monitoring:

e Asurvey meter, such as a Geiger-Miiller counter, should be readily available and used to
monitor the work area for any contamination.

o Personnel handling Krypton-85 should wear appropriate dosimetry badges to monitor their
radiation exposure.

Emergency Procedures:

In the event of a suspected leak or spill of Krypton-85:
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e Evacuate the immediate area.
» Notify the designated Radiation Safety Officer.

o Ventilate the area to disperse the gas, as Krypton-85 is a noble gas and will dissipate in the
air.[8]

e Do not re-enter the area until it has been cleared by the Radiation Safety Officer.
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Caption: Hierarchy of Radiation Safety Controls.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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